Cas no 396-29-2 (3-Fluoroisoquinoline)

• Product Name: 3-Fluoroisoquinoline
• CAS No: 396-29-2
• MF: C₉H₆FN
• MW: 147.149045467377
• MDL: MFCD17170392
• CID: 1029033
• PubChem ID: 640967
• Update Time: 2025-04-20

3-Fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-Isoquinoline
• isoquinoline, 3-fluoro-
• 3-Fluoroisoquinoline
• FCH1172591
• AK136938
• EN001441
• AX8258506
• A6623
• BS-17007
• AKOS022171592
• CS-0155667
• InChI=1/C9H6FN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6
• SCHEMBL4026526
• DTXSID40348832
• D82691
• 396-29-2

• MDL： MFCD17170392
• Inchi： 1S/C9H6FN/c10-9-5-7-3-1-2-4-8(7)6-11-9/h1-6H
• InChI Key： DTWZAGQENHHNKG-UHFFFAOYSA-N
• SMILES： FC1=CC2C=CC=CC=2C=N1

Computed Properties

• Exact Mass: 147.04848
• Monoisotopic Mass: 147.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.5

Experimental Properties

• PSA: 12.89